Cas no 477326-22-0 (methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate)

methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate
- 2-Thiophenecarboxylic acid, 3-[(2-chlorobenzoyl)amino]-5-phenyl-, methyl ester
- F0779-0490
- Oprea1_431774
- methyl 3-[(2-chlorobenzoyl)amino]-5-phenylthiophene-2-carboxylate
- 477326-22-0
- AKOS024599924
-
- Inchi: 1S/C19H14ClNO3S/c1-24-19(23)17-15(11-16(25-17)12-7-3-2-4-8-12)21-18(22)13-9-5-6-10-14(13)20/h2-11H,1H3,(H,21,22)
- InChI Key: WBRLGLGKCJIWQG-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)SC(C2=CC=CC=C2)=CC=1NC(=O)C1=CC=CC=C1Cl
Computed Properties
- Exact Mass: 371.0382922g/mol
- Monoisotopic Mass: 371.0382922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Density: 1.362±0.06 g/cm3(Predicted)
- Boiling Point: 483.7±45.0 °C(Predicted)
- pka: 11.88±0.70(Predicted)
methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0779-0490-10μmol |
methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate |
477326-22-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F0779-0490-40mg |
methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate |
477326-22-0 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F0779-0490-2μmol |
methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate |
477326-22-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F0779-0490-25mg |
methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate |
477326-22-0 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F0779-0490-75mg |
methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate |
477326-22-0 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F0779-0490-100mg |
methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate |
477326-22-0 | 90%+ | 100mg |
$248.0 | 2023-05-17 | |
Life Chemicals | F0779-0490-10mg |
methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate |
477326-22-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0779-0490-5mg |
methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate |
477326-22-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F0779-0490-3mg |
methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate |
477326-22-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F0779-0490-4mg |
methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate |
477326-22-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 |
methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate Related Literature
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Son H. Doan,Mohanad A. Hussein,Thanh Vinh Nguyen Chem. Commun., 2021,57, 8901-8904
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Lijuan Xing,Zhigang Li,Qingsong Zhang,Yixuan Zhang,Pengfei Liu,Kailin Zhang RSC Adv., 2018,8, 2622-2631
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W. Avansi,C. L. P. Oliveira,C. Ribeiro,E. R. Leite,V. R. Mastelaro CrystEngComm, 2016,18, 7636-7641
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D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
Additional information on methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate
Comprehensive Overview of Methyl 3-(2-Chlorobenzamido)-5-Phenylthiophene-2-Carboxylate (CAS No. 477326-22-0)
Methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate (CAS No. 477326-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiophene-carboxylate family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of both chlorobenzamido and phenylthiophene moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.
In recent years, the demand for thiophene derivatives has surged due to their potential as enzyme inhibitors and receptor modulators. Researchers are particularly interested in how methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate interacts with biological targets, given its unique structural features. The compound's CAS number 477326-22-0 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Its synthesis and characterization have been documented in several peer-reviewed journals, highlighting its importance in modern organic chemistry.
One of the key trends in the study of thiophene-based compounds is their role in addressing drug resistance and inflammatory diseases. As the global healthcare community grapples with challenges like antimicrobial resistance, compounds such as methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate are being evaluated for their efficacy against resistant strains. Additionally, its potential as a bioactive scaffold has sparked interest in the development of novel therapeutics for chronic conditions.
The compound's chemical stability and solubility profile make it suitable for formulation studies, a critical aspect of drug development. Researchers are also exploring its structure-activity relationship (SAR) to optimize its pharmacological properties. Questions like "How does CAS 477326-22-0 compare to other thiophene carboxylates?" or "What are the latest synthetic routes for methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate?" are commonly encountered in scientific forums, underscoring the need for up-to-date information.
From an industrial perspective, methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate is valued for its versatility in fine chemical synthesis. Its applications extend beyond pharmaceuticals to include material science and catalysis. The compound's electron-rich thiophene ring facilitates interactions in catalytic processes, making it a subject of interest in green chemistry initiatives. As sustainability becomes a priority, researchers are investigating eco-friendly methods to produce and utilize this compound.
In conclusion, methyl 3-(2-chlorobenzamido)-5-phenylthiophene-2-carboxylate (CAS No. 477326-22-0) represents a multifaceted compound with broad implications for science and industry. Its structural complexity and functional diversity position it as a valuable tool for advancing research in medicinal chemistry, agrochemicals, and beyond. Continued exploration of its properties and applications will likely yield innovative solutions to contemporary challenges in these fields.
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